Cas no 895111-45-2 (N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895111-45-2
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 5439237
• Update Time: 2025-05-20

N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• Acetamide, 2-[[3,4-dihydro-4-(4-methoxyphenyl)-3-oxo-2-pyrazinyl]thio]-N-(2,4-dimethoxyphenyl)-
• N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O5S/c1-27-15-6-4-14(5-7-15)24-11-10-22-20(21(24)26)30-13-19(25)23-17-9-8-16(28-2)12-18(17)29-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： QZXHHZMUMZSPPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=NC=CN(C2=CC=C(OC)C=C2)C1=O

Additional information on N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-(2,4-Dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 895111-45-2, named N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a dimethoxyphenyl group, a dihydropyrazine ring system, and an acetamide moiety. The presence of these functional groups suggests potential applications in drug design and development.

Recent studies have highlighted the importance of dihydropyrazine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The sulfanyl group in this compound plays a crucial role in enhancing its stability and bioavailability. Additionally, the dimethoxyphenyl groups are known to contribute to the molecule's lipophilicity, which is essential for crossing cellular membranes and interacting with target proteins.

One of the most promising aspects of this compound is its potential as an antimicrobial agent. Research conducted in 2023 has demonstrated that N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide exhibits potent activity against a wide range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic processes. Furthermore, the compound has shown minimal toxicity to human cells, making it a strong candidate for therapeutic applications.

In addition to its antimicrobial properties, this compound has also been investigated for its anticancer potential. Studies have revealed that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The acetamide group in the molecule is believed to play a critical role in this process by enhancing the compound's ability to interact with oncogenic proteins.

The synthesis of N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been particularly effective in optimizing the reaction conditions and improving yields. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.

From an analytical standpoint, the compound has been thoroughly characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have confirmed the molecular structure and purity of the compound, ensuring its reliability for further studies.

Looking ahead, researchers are exploring the possibility of modifying the structure of this compound to enhance its pharmacokinetic properties. By introducing additional functional groups or altering existing ones, it may be possible to improve its solubility and absorption rates. Such modifications could pave the way for the development of more effective drugs with fewer side effects.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure and diverse biological activities make it a valuable tool for addressing pressing healthcare challenges. As research continues to unfold, this compound holds immense promise for contributing to the development of novel therapeutic agents.